Cas no 2172146-76-6 (5-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid)

• Product Name: 5-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• CAS No: 2172146-76-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5909691
• PubChem ID: 165534680
• Update Time: 2025-05-20

5-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• 2172146-76-6
• EN300-1563069
• 5-(N-ethyl-1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-29(14-8-7-13-25(30)31)26(32)23-15-18(23)16-28-27(33)34-17-24-21-11-5-3-9-19(21)20-10-4-6-12-22(20)24/h3-6,9-12,18,23-24H,2,7-8,13-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： OONUFINDISENEM-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC)CCCCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid

Comprehensive Overview of 5-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid (CAS No. 2172146-76-6)

The compound 5-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid (CAS No. 2172146-76-6) is a sophisticated peptide derivative with significant applications in bioconjugation and drug discovery. Its unique structure, featuring a cyclopropyl core and Fmoc-protected amino group, makes it a valuable intermediate in the synthesis of targeted therapeutics. Researchers are increasingly interested in this compound due to its potential role in precision medicine and biomarker labeling, aligning with current trends in personalized healthcare.

One of the standout features of CAS No. 2172146-76-6 is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group in its structure allows for selective deprotection, enabling controlled assembly of complex peptide chains. This property is particularly relevant in the development of next-generation biologics, a hot topic in pharmaceutical research. Recent studies have explored its utility in creating stable drug conjugates, addressing challenges like proteolytic degradation—a common issue in oral peptide delivery systems.

From a chemical stability perspective, the methylcyclopropyl moiety in 5-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid enhances resistance to metabolic breakdown. This characteristic is critical for prolonged half-life in vivo, a key focus area for developers of sustained-release formulations. Industry forums frequently discuss such structural optimization strategies to improve pharmacokinetic profiles, making this compound a subject of ongoing investigation.

The pentanoic acid terminus of the molecule provides a convenient carboxylate handle for further functionalization. This feature is exploited in linker chemistry for antibody-drug conjugates (ADCs), a rapidly growing segment in oncology research. With increasing searches for "ADC linker technologies" and "site-specific bioconjugation" in scientific databases, the relevance of CAS No. 2172146-76-6 continues to rise. Its application extends to fluorescent probes for bioimaging, meeting demand in diagnostic reagent development.

Quality control of 5-(N-ethyl-1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid involves rigorous HPLC purification and mass spectrometry verification. These protocols ensure batch-to-batch consistency for GMP-grade production, a requirement highlighted in recent regulatory guidelines for peptide-based APIs. The compound’s chromatographic behavior is frequently analyzed using reverse-phase columns, a technique widely discussed in analytical chemistry circles.

Emerging applications include its use as a building block for macrocyclic compounds, particularly in GPCR-targeting drugs. This aligns with industry interest in "constrained peptides" as alternatives to small molecules. The cyclopropyl constraint in CAS No. 2172146-76-6 offers conformational rigidity, improving target binding affinity—a property emphasized in recent medicinal chemistry publications.

Storage recommendations for this compound typically suggest -20°C desiccated conditions to preserve its hydrolytic sensitivity. Such stability considerations are crucial for long-term research use, a practical concern frequently queried in laboratory forums. Proper handling ensures optimal performance in multi-step syntheses, where intermediate integrity directly impacts final product yields.